Cas no 1805408-89-2 (6-Chloro-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid)

• Product Name: 6-Chloro-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid
• CAS No: 1805408-89-2
• MF: C₈H₆ClF₂NO₂
• MW: 221.588548183441
• CID: 4872606
• Update Time: 2025-06-07

6-Chloro-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid

• Inchi： 1S/C8H6ClF2NO2/c1-3-6(7(10)11)4(8(13)14)2-5(9)12-3/h2,7H,1H3,(H,13,14)
• InChI Key： YDQVLQKIMXWQDI-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=C(C(F)F)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2

Additional information on 6-Chloro-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid

6-Chloro-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid (CAS No. 1805408-89-2)

The compound 6-Chloro-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid (CAS No. 1805408-89-2) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of pyridine carboxylic acids, which are known for their versatile chemical properties and potential biological activities. The structure of this compound is characterized by a pyridine ring substituted with a chlorine atom at position 6, a difluoromethyl group at position 3, and a methyl group at position 2, with a carboxylic acid group at position 4. These substituents contribute to its unique chemical reactivity and biological profile.

Recent studies have highlighted the potential of 6-Chloro-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid in the development of novel drugs targeting specific molecular pathways. For instance, researchers have explored its role as a precursor in the synthesis of bioactive molecules, such as kinase inhibitors and receptor modulators. The presence of the difluoromethyl group introduces additional electronic effects, enhancing the compound's ability to interact with biological targets. Furthermore, the carboxylic acid group provides opportunities for further functionalization, enabling the creation of derivatives with tailored properties.

In the agricultural sector, 6-Chloro-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid has shown promise as an intermediate in the synthesis of pesticides and herbicides. Its structural features make it an ideal candidate for developing compounds with improved selectivity and efficacy against target pests and weeds. Recent advancements in green chemistry have also led to the exploration of sustainable synthesis methods for this compound, reducing its environmental footprint while maintaining its high purity and quality.

From a materials science perspective, this compound has been investigated for its potential in creating advanced materials with unique electronic properties. The pyridine ring's aromaticity and the substituents' electron-withdrawing effects make it suitable for applications in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Emerging research has demonstrated that derivatives of 6-Chloro-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid can exhibit enhanced charge transport properties, paving the way for their use in next-generation electronic devices.

The synthesis of 6-Chloro-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid typically involves multi-step organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and oxidation processes. Recent breakthroughs in catalytic methods have enabled more efficient and selective syntheses, significantly improving yield and purity. These advancements are critical for scaling up production to meet growing demand across various industries.

In terms of safety and handling, this compound adheres to standard laboratory practices for organic chemicals. Proper storage conditions and personal protective equipment are recommended to ensure safe handling during synthesis and application processes. Regulatory compliance remains a priority to ensure that all uses align with international standards for chemical safety and environmental protection.

Looking ahead, the continued exploration of 6-Chloro-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid is expected to unlock new opportunities across diverse sectors. Its unique chemical structure positions it as a valuable building block for innovative solutions in drug discovery, agriculture, and materials science. As research progresses, further insights into its biological activity, environmental impact, and scalability will be crucial for maximizing its potential while minimizing risks associated with its use.